Cas no 1909316-35-3 (5-Tert-butylpyridine-2-carboxylic acid hydrochloride)

• Product Name: 5-Tert-butylpyridine-2-carboxylic acid hydrochloride
• CAS No: 1909316-35-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD29060531
• CID: 4628872
• PubChem ID: 121553583
• Update Time: 2025-10-29

5-Tert-butylpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylpyridine-2-carboxylic acid hydrochloride
• 5-(tert-Butyl)picolinic acid hydrochloride
• 5-tert-butylpyridine-2-carboxylic acid;hydrochloride
• Z2350941553
• 1909316-35-3
• AKOS027201283
• EN300-256391
• G50320
• 5-(tert-butyl)pyridine-2-carboxylic acid hydrochloride
• Z2335632290
• 5-tert-butylpyridine-2-carboxylicacidhydrochloride
• 5-Tert-butylpyridine-2-carboxylic acid hydrochloride

• MDL： MFCD29060531
• Inchi： 1S/C10H13NO2.ClH/c1-10(2,3)7-4-5-8(9(12)13)11-6-7;/h4-6H,1-3H3,(H,12,13);1H
• InChI Key： UCYGJKQDYFXKNN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=C(C=N1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2

Additional information on 5-Tert-butylpyridine-2-carboxylic acid hydrochloride

5-Tert-butylpyridine-2-carboxylic acid hydrochloride (CAS No. 1909316-35-3): A Comprehensive Overview

5-Tert-butylpyridine-2-carboxylic acid hydrochloride (CAS No. 1909316-35-3) is a specialized chemical compound widely recognized in pharmaceutical and organic synthesis research. This compound, often referred to as 5-tert-butyl-2-pyridinecarboxylic acid HCl, plays a critical role in the development of novel drug candidates and fine chemicals. Its unique structural features, including the tert-butyl group and pyridine-carboxylic acid moiety, make it a valuable intermediate for medicinal chemistry applications.

The growing interest in 5-Tert-butylpyridine-2-carboxylic acid hydrochloride is driven by its versatility in synthesizing bioactive molecules. Researchers frequently search for "CAS 1909316-35-3 supplier" or "5-tert-butyl-2-pyridinecarboxylic acid HCl synthesis" to explore its potential in drug discovery. Recent trends in AI-driven drug design and green chemistry have further amplified its relevance, as scientists seek sustainable and efficient methods to incorporate this compound into complex molecular architectures.

From a chemical perspective, 5-Tert-butylpyridine-2-carboxylic acid hydrochloride exhibits distinct properties that make it suitable for various applications. The hydrochloride salt form enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its pyridine ring serves as an excellent ligand in metal-catalyzed reactions, while the carboxylic acid group allows for further derivatization through amidation or esterification. These characteristics have led to increased searches for "5-tert-butylpyridine-2-carboxylic acid applications" and "CAS 1909316-35-3 reactivity" among synthetic chemists.

The pharmaceutical industry has shown particular interest in 5-Tert-butylpyridine-2-carboxylic acid hydrochloride due to its potential in developing kinase inhibitors and anti-inflammatory agents. Queries like "5-tert-butyl-2-pyridinecarboxylic acid in drug development" reflect this trend. The compound's bulky tert-butyl group can improve the metabolic stability of drug candidates, addressing a key challenge in modern medicinal chemistry. Additionally, its hydrogen-bonding capabilities make it valuable for optimizing drug-target interactions, a topic frequently discussed in computational chemistry forums.

In the field of material science, 5-Tert-butylpyridine-2-carboxylic acid hydrochloride has gained attention for its potential in creating functionalized polymers and coordination complexes. Researchers investigating "pyridine-based materials CAS 1909316-35-3" often explore its use in designing metal-organic frameworks (MOFs) and catalysts. The compound's ability to act as both a building block and a directing group opens possibilities for creating advanced materials with tailored properties.

The synthesis and handling of 5-Tert-butylpyridine-2-carboxylic acid hydrochloride require specialized knowledge, as evidenced by frequent searches for "1909316-35-3 safety data" and "5-tert-butylpyridine-2-carboxylic acid storage." While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Its stability under various conditions makes it suitable for long-term storage, though protection from moisture is recommended to maintain its chemical integrity.

Market analysis reveals growing demand for 5-Tert-butylpyridine-2-carboxylic acid hydrochloride, particularly in regions with strong pharmaceutical and chemical research sectors. Suppliers often receive inquiries about "bulk 5-tert-butyl-2-pyridinecarboxylic acid HCl" and "CAS 1909316-35-3 pricing," indicating its commercial importance. The compound's availability in different purity grades caters to diverse research needs, from initial screening to large-scale production.

Recent advancements in flow chemistry and continuous manufacturing have created new opportunities for utilizing 5-Tert-butylpyridine-2-carboxylic acid hydrochloride in process optimization. These developments align with industry efforts to implement sustainable chemical processes, a hot topic in contemporary research. The compound's compatibility with various reaction conditions makes it an attractive candidate for these innovative approaches.

Quality control remains paramount when working with 5-Tert-butylpyridine-2-carboxylic acid hydrochloride, as reflected in searches for "CAS 1909316-35-3 analytical methods." Standard characterization techniques including HPLC, NMR, and mass spectrometry are typically employed to verify its purity and identity. These analytical procedures ensure the compound meets the stringent requirements of pharmaceutical and advanced material applications.

Looking ahead, 5-Tert-butylpyridine-2-carboxylic acid hydrochloride is poised to maintain its significance in chemical research. Its structural features continue to inspire novel applications in drug discovery, material science, and catalysis. As research trends evolve toward more sophisticated molecular designs, this compound's versatility ensures its ongoing relevance in addressing contemporary scientific challenges.